Cas no 1412-19-7 (hematoxylin hydrate)

hematoxylin hydrate Properties

Names and Identifiers

• hematoxylin hydrate
• EHRLICH'S HEMATOXYLIN
• HEMATOXYLIN
• (6As,11Br)-7,11B-Dihydroindeno[2,1-C]Chromene-3,4,6A,9,10(6H)-Pentol
• 7,11B-Dihydroindeno[2,1-C]Chromene-3,4,6A,9,10(6H)-Pentol
• Ci No 75290
• Delafield'S Hematoxylin
• Ehrlich'S Haematoxylin
• Erlich'S Haematoxylin
• Hematoxylin According To Delafield
• Hematoxylin, Delafield
• S NO 1376
• HAEMATOXYLIN
• H AND E STAIN
• NATURAL BLACK
• HYDROXYBRASLIN
• HYDROXYBRASILIN
• NATURAL BLACK I
• ACID HEMATOXYLIN
• HEMATOXYLIN STAIN
• SCHEMBL19654
• EINECS 208-237-3
• (6aS,11bR)-7,11b-dihydrobenz[b]indeno[1,2-d]pyran-3,4,6a,9,10(6H)-pentol
• Benz[b]indeno[1,2-d]pyran-3,4,6a,9,10(6H)-pentol, 7,11b-dihydro-,(6aS,11bR)-
• hematoxilina
• HEMATOXYLIN [HSDB]
• HEMATOXYLIN [MI]
• CI 75290
• NSC-270085
• Natural Black 1
• MFCD00078111
• AC-34747
• Hematoxylin, certified by the Biological Stain Commission
• CCG-267488
• HY-N0116
• C.I. Natural Black 1
• CCRIS 5916
• LMPK12100063
• 1621-46-1
• 8005-33-2
• (6aS,11bR)-7,11b-dihydroindeno[2,1-c]chromene-3,4,6a,9,10(6H)-pentol
• 517-28-2
• (6aS,11bR)-7,11b-dihydroindeno[2,1-c]chromene-3,4,6a,9,10(6H)-pentaol
• BDBM50263183
• Hydroxybrazilin
• Haematoxylin
• (6aS,11bR)-6,6a,7,11b-tetrahydroindeno[2,1-c]chromene-3,4,6a,9,10-pentaol
• Hydroxylrasilin
• cid_10603
• Benz(b)indeno(1,2-d)pyran-3,4,6a,9,10(6H)-pentol, 7,11b-dihydro-, (6aS,11bR)-
• 1412-19-7
• CHEBI:5601
• cis-(+)-7,11b-dihydrobenz[b]indeno[1,2-d]pyran-3,4,6a,9,10(6H)-pentol
• Hematoxylin hydrate
• NCGC00160144-01
• C09931
• CHEMBL477197
• FS-4071
• CS-5341
• (+)-Hematoxylin
• BRD-K78342372-001-02-4
• Hematoxylin (Hydroxybrazilin)
• C.I. 75290
• NCI-C55889
• DTXSID8020678
• SW219095-1
• DA-74084
• Haematoxylin (C.I. 75290)
• HSDB 4174
• 7,11b-Dihydrobenz[ss]indeno[1,2-d]pyran-3,4,6a,9,10(6H)-pentol
• (6aS,11bR)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,4,6a,9,10-pentol
• s2384
• rel-(6aS,11bR)-6,6a,7,11b-Tetrahydroindeno[2,1-c]chromene-3,4,6a,9,10-pentaol
• UNII-YKM8PY2Z55
• Hematoxylin monohydrate, SAJ special grade
• Q1146112
• HMS3656K13
• BRD-K78342372-001-03-2
• YKM8PY2Z55
• Benz(b)indeno(1,2-d)pyran-3,4,6a,9,10(6H)-pentol, 7,11b-dihydro-, cis-(+)-
• AKOS016843524
• NSC 270085
• (+)-haematoxylin
• Hematoxylin (Technical Grade)
• Natural Black 1;Haematoxylin
• Hematoxyline
• Benz(b)indeno(1,2-d)pyran-3,4,6a,9,10(6H)-pentol, 7,11b-dihydro- (VAN)
• Hydroxybrasilin
• Ematossilina
• Hematoxylin, for microscopy (Hist.), indicator (pH 5.0-6.0)
• CI NO 75290
• +Expand

• InChIKey： WZUVPPKBWHMQCE-XJKSGUPXSA-N
• Inchi： InChI=1S/C16H14O6/c17-10-2-1-8-13-9-4-12(19)11(18)3-7(9)5-16(13,21)6-22-15(8)14(10)20/h1-4,13,17-21H,5-6H2/t13-,16+/m0/s1
• SMILES： C1C2=CC(=C(C=C2C3C1(COC4=C3C=CC(=C4O)O)O)O)O

Computed Properties

• Exact Mass: 302.07903816g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.07903816g/mol
• Heavy Atom Count: 22
• Complexity: 444
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: 200 °C (dec.)(lit.)
• Flash Point: 12 °C
• Density: 1.03 g/mL at 20 °C